Welcome to BenchChem Online Store!
Español
List
Bench Chemicals
molecular formula C12H9ClO2 B8518430 4-(5-Chloro-furan-2-ylmethyl)-benzaldehyde

4-(5-Chloro-furan-2-ylmethyl)-benzaldehyde

Cat. No. B8518430
M. Wt: 220.65 g/mol
InChI Key: GWYXRQBCRANXSV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US07691882B2

Procedure details

To a mixture of (4-(5-chloro-furan-2-ylmethyl)-phenyl)-methanol (650 mg, 2.9 mmol) described in Manufacturing Example 62-1-3 and dichloromethane (20 mL) was added manganese dioxide (6.5 g, 75 mmol) at room temperature, which was stirred overnight at room temperature. The reaction mixture was filtered through a Celite pad. The filtrate was evaporated under a reduced pressure to obtain the title compound (530 mg, 83%).
Name
(4-(5-chloro-furan-2-ylmethyl)-phenyl)-methanol
Quantity
650 mg
Type
reactant
Reaction Step One
Name
manganese dioxide
Quantity
6.5 g
Type
catalyst
Reaction Step Two
Name
dichloromethane
Quantity
20 mL
Type
solvent
Reaction Step Three
Name
title compound
Yield
83%

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[O:6][C:5]([CH2:7][C:8]2[CH:13]=[CH:12][C:11]([CH2:14][OH:15])=[CH:10][CH:9]=2)=[CH:4][CH:3]=1>[O-2].[O-2].[Mn+4].ClCCl>[Cl:1][C:2]1[O:6][C:5]([CH2:7][C:8]2[CH:9]=[CH:10][C:11]([CH:14]=[O:15])=[CH:12][CH:13]=2)=[CH:4][CH:3]=1 |f:1.2.3|

Inputs

Step One
Name
(4-(5-chloro-furan-2-ylmethyl)-phenyl)-methanol
Quantity
650 mg
Type
reactant
Smiles
ClC1=CC=C(O1)CC1=CC=C(C=C1)CO
Step Two
Name
manganese dioxide
Quantity
6.5 g
Type
catalyst
Smiles
[O-2].[O-2].[Mn+4]
Step Three
Name
dichloromethane
Quantity
20 mL
Type
solvent
Smiles
ClCCl

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
which was stirred overnight at room temperature
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

FILTRATION
Type
FILTRATION
Details
The reaction mixture was filtered through a Celite pad
CUSTOM
Type
CUSTOM
Details
The filtrate was evaporated under a reduced pressure

Outcomes

Product
Details
Reaction Time
 8 (± 8) h
Name
title compound
Type
product
Smiles
ClC1=CC=C(O1)CC1=CC=C(C=O)C=C1
Measurements
Type Value Analysis
AMOUNT: MASS 530 mg
YIELD: PERCENTYIELD 83%
YIELD: CALCULATEDPERCENTYIELD 82.8%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.